3-Phenyl-6-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-phenyl-6-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H19N3O3/c1-25-18-9-15(10-19(26-2)20(18)27-3)16-11-22-21-17(12-23-24(21)13-16)14-7-5-4-6-8-14/h4-13H,1-3H3
• InChI Key: WGMAXVYWIMCHHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=CN3C(=C(C=N3)C4=CC=CC=C4)N=C2
• Molecular Formula: C21H19N3O3
• DSSTOX Substance ID: DTXSID20587545
• Molecular Weight: 361.4 g/mol
• CAS RN: 893613-41-7

Description

“3-Phenyl-6-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine” is a chemical compound. It has been found in studies to possess an interesting profile for anti-COX-2/iNOS expression-related anti-inflammatory and neuroprotective activity.

Synthesis Analysis

A new series of 3,4,5-trimethoxyphenyl bearing pyrazole and pyrazolo [3,4-d]pyridazine scaffolds were synthesized in good yield. The newly synthesized compounds were characterized on the basis of elemental and spectroscopic analyses.

Molecular Structure Analysis

The molecular structure of “this compound” can be found in various databases. The structure is based on the combination of a pyrazolo[1,5-a]pyrimidine core with a 3,4,5-trimethoxyphenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be found in various databases.

Mechanism of Action

Target of Action

Compounds containing the trimethoxyphenyl (tmp) group, which is a part of the compound’s structure, have been known to effectively inhibit various targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .

Mode of Action

The tmp group, which is a part of the compound’s structure, has a critical role in the fitting of certain analogs into the colchicine binding site (cbs) of the αβ-tubulin heterodimer . This suggests that the compound might interact with its targets in a similar manner, leading to changes in their function.

Biochemical Pathways

Compounds containing the tmp group have been associated with various bioactivity effects, indicating that they might affect multiple biochemical pathways .

Result of Action

Compounds containing the tmp group have displayed notable anti-cancer effects . They have also shown promising anti-fungal and anti-bacterial properties, including activities against Helicobacter pylori and Mycobacterium tuberculosis . Furthermore, these compounds have been associated with anti-inflammatory, anti-Alzheimer, anti-depressant, and anti-migraine properties .

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Phenyl-6-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine in lab experiments is its relatively simple synthesis method. The compound is also stable and can be easily stored for long periods of time. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3-Phenyl-6-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine. One direction is to further investigate its antitumor activity and explore its potential as a chemotherapeutic agent. Another direction is to study its anti-inflammatory activity and potential use in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields of research.

Scientific Research Applications

3-Phenyl-6-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine has been extensively studied for its potential applications in scientific research. The compound has been shown to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, the compound has antiviral activity against herpes simplex virus type 1 and type 2.